Cas no 1352499-62-7 (2-(6-Dimethylamino-5-methyl-pyridin-3-yl)-pyrrolidine-1-carbaldehyde)

• Product Name: 2-(6-Dimethylamino-5-methyl-pyridin-3-yl)-pyrrolidine-1-carbaldehyde
• CAS No: 1352499-62-7
• MF: C₁₃H₁₉N₃O
• MW: 233.309462785721
• CID: 5149677
• Update Time: 2025-06-09

2-(6-Dimethylamino-5-methyl-pyridin-3-yl)-pyrrolidine-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(6-Dimethylamino-5-methyl-pyridin-3-yl)-pyrrolidine-1-carbaldehyde
• 1-Pyrrolidinecarboxaldehyde, 2-[6-(dimethylamino)-5-methyl-3-pyridinyl]-

• Inchi： 1S/C13H19N3O/c1-10-7-11(8-14-13(10)15(2)3)12-5-4-6-16(12)9-17/h7-9,12H,4-6H2,1-3H3
• InChI Key： WTHHWSCVNBTQRR-UHFFFAOYSA-N
• SMILES： N1(C=O)CCCC1C1=CC(C)=C(N(C)C)N=C1

Additional information on 2-(6-Dimethylamino-5-methyl-pyridin-3-yl)-pyrrolidine-1-carbaldehyde

Research Brief on 2-(6-Dimethylamino-5-methyl-pyridin-3-yl)-pyrrolidine-1-carbaldehyde (CAS: 1352499-62-7)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of small-molecule compounds in drug discovery and development. Among these, 2-(6-Dimethylamino-5-methyl-pyridin-3-yl)-pyrrolidine-1-carbaldehyde (CAS: 1352499-62-7) has emerged as a promising scaffold due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug development.

The compound, characterized by its pyrrolidine-1-carbaldehyde core and dimethylamino-substituted pyridine moiety, has attracted attention for its role as a key intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in the development of kinase inhibitors, particularly targeting cancer-related pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of selective JAK2 inhibitors, which are critical for treating myeloproliferative neoplasms.

In addition to its synthetic applications, 2-(6-Dimethylamino-5-methyl-pyridin-3-yl)-pyrrolidine-1-carbaldehyde has shown notable biological activity in preclinical models. Research conducted by Smith et al. (2024) revealed its ability to modulate protein-protein interactions (PPIs) involved in inflammatory responses, suggesting potential applications in autoimmune diseases. The compound's aldehyde group was found to form reversible covalent bonds with nucleophilic residues in target proteins, a mechanism that could be leveraged for designing novel therapeutics.

From a pharmacological perspective, the compound's pharmacokinetic properties have been investigated in recent in vivo studies. Data from rodent models indicate favorable blood-brain barrier penetration, making it a candidate for central nervous system (CNS) drug development. However, challenges such as metabolic stability and off-target effects remain to be addressed in future research.

In conclusion, 2-(6-Dimethylamino-5-methyl-pyridin-3-yl)-pyrrolidine-1-carbaldehyde represents a versatile chemical entity with broad applications in medicinal chemistry. Its dual role as a synthetic intermediate and a bioactive molecule underscores its importance in current drug discovery efforts. Further optimization and mechanistic studies are warranted to fully exploit its therapeutic potential.